(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid

• IUPAC Name: (E)-3-(3,4-dichlorophenyl)-2-methylprop-2-enoic acid
• InChI: InChI=1S/C10H8Cl2O2/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5H,1H3,(H,13,14)/b6-4+
• InChI Key: FIRKWVFXHAUMOM-GQCTYLIASA-N
• Canonical SMILES: CC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O
• Isomeric SMILES: C/C(=C\C1=CC(=C(C=C1)Cl)Cl)/C(=O)O
• Molecular Formula: C10H8Cl2O2
• Molecular Weight: 231.07 g/mol

Description

(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid is an organic compound characterized by the presence of a dichlorophenyl group attached to a methylacrylic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid typically involves the reaction of 3,4-dichlorobenzaldehyde with methylacrylic acid under basic conditions. The reaction proceeds via a Knoevenagel condensation, followed by an E-isomerization step to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as the laboratory synthesis. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Halogen atoms in the dichlorophenyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 3,4-Dichlorophenyl isocyanate
• 3,4-Dichlorophenol
• (E)-3-(3,4-Dichlorophenyl)-1-(3,4-dihydroxyphenyl)-prop-2-en-1-one

Uniqueness

(E)-3-(3,4-dichlorophenyl)-2-methylacrylic acid is unique due to its specific structural features and the presence of both dichlorophenyl and methylacrylic acid moieties. This combination imparts distinct chemical and biological properties, differentiating it from other similar compounds.